stilbostat
stilbostat
Brand Name:
Vulcanchem
CAS No.:
15470-58-3
VCID:
VC0095651
InChI:
InChI=1S/C28H34Cl4N2O4/c1-3-25(21-5-9-23(10-6-21)37-27(35)33(17-13-29)18-14-30)26(4-2)22-7-11-24(12-8-22)38-28(36)34(19-15-31)20-16-32/h5-12H,3-4,13-20H2,1-2H3/b26-25+
SMILES:
CCC(=C(CC)C1=CC=C(C=C1)OC(=O)N(CCCl)CCCl)C2=CC=C(C=C2)OC(=O)N(CCCl)CCCl
Molecular Formula:
C28H34Cl4N2O4
Molecular Weight:
604.4 g/mol
stilbostat
CAS No.: 15470-58-3
Main Products
VCID: VC0095651
Molecular Formula: C28H34Cl4N2O4
Molecular Weight: 604.4 g/mol
| CAS No. | 15470-58-3 |
|---|---|
| Product Name | stilbostat |
| Molecular Formula | C28H34Cl4N2O4 |
| Molecular Weight | 604.4 g/mol |
| IUPAC Name | [4-[(E)-4-[4-[bis(2-chloroethyl)carbamoyloxy]phenyl]hex-3-en-3-yl]phenyl] N,N-bis(2-chloroethyl)carbamate |
| Standard InChI | InChI=1S/C28H34Cl4N2O4/c1-3-25(21-5-9-23(10-6-21)37-27(35)33(17-13-29)18-14-30)26(4-2)22-7-11-24(12-8-22)38-28(36)34(19-15-31)20-16-32/h5-12H,3-4,13-20H2,1-2H3/b26-25+ |
| Standard InChIKey | BOIZOYRDXIYMCY-OCEACIFDSA-N |
| Isomeric SMILES | CC/C(=C(/CC)\C1=CC=C(C=C1)OC(=O)N(CCCl)CCCl)/C2=CC=C(C=C2)OC(=O)N(CCCl)CCCl |
| SMILES | CCC(=C(CC)C1=CC=C(C=C1)OC(=O)N(CCCl)CCCl)C2=CC=C(C=C2)OC(=O)N(CCCl)CCCl |
| Canonical SMILES | CCC(=C(CC)C1=CC=C(C=C1)OC(=O)N(CCCl)CCCl)C2=CC=C(C=C2)OC(=O)N(CCCl)CCCl |
| Synonyms | stilbostat |
| PubChem Compound | 3037081 |
| Last Modified | Nov 11 2021 |
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